Hexahydro-1H-7,8a-methanopyrrolo[1,2-a]pyrazine

• IUPAC Name: 3,6-diazatricyclo[6.1.1.01,6]decane
• InChI: InChI=1S/C8H14N2/c1-2-10-5-7-3-8(10,4-7)6-9-1/h7,9H,1-6H2
• InChI Key: IOYGAOWQAVWORD-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CC3CC2(C3)CN1
• Molecular Formula: C8H14N2
• Molecular Weight: 138.21 g/mol

Description

Hexahydro-1H-7,8a-methanopyrrolo[1,2-a]pyrazine is a chemical compound. It is also known as 6H-7,8a-Methanopyrrolo[1,2-a]pyrazine.

Synthesis Analysis

The synthesis of this compound has been described in the literature. For instance, it has been extracted from a marine bacterium, Staphylococcus sp. strain MB30. The bioactive metabolite was purified through silica gel column chromatography and preparative HPLC.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using various spectroscopic techniques such as FT-IR, LC–MS and NMR.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its boiling point, melting point, density, molecular formula, and molecular weight.

Mechanism of Action

Target of Action

Compounds with this scaffold have widely exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Biochemical Pathways

It’s known that pyrrolopyrazine derivatives can exhibit a wide range of biological activities, affecting various biochemical pathways .

Result of Action

It’s known that pyrrolopyrazine derivatives can exhibit a wide range of biological activities .

Advantages and Limitations for Lab Experiments

Hexahydro-1H-7,8a-methanopyrrolo[1,2-a]pyrazine has several advantages for use in lab experiments, including its unique structure and ability to form metal complexes. It has been shown to have low toxicity and good biocompatibility, making it a safe compound to work with. However, this compound is not readily available commercially, and its synthesis can be challenging, which may limit its widespread use in scientific research.

Future Directions

There are several future directions for the use of Hexahydro-1H-7,8a-methanopyrrolo[1,2-a]pyrazine in scientific research. One area of interest is the development of new drugs based on this compound derivatives, which have shown promising biological activities. This compound could also be used as a ligand in the synthesis of new metal complexes with potential catalytic properties. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Conclusion
In conclusion, this compound is a unique heterocyclic compound that has been used in scientific research for its various properties. It has been synthesized using different methods, and its applications in scientific research have been explored extensively. This compound has several advantages for use in lab experiments, including its unique structure and ability to form metal complexes. Further research is needed to fully understand the potential applications of this compound in various fields of research.

Synthesis Methods

Hexahydro-1H-7,8a-methanopyrrolo[1,2-a]pyrazine can be synthesized using different methods, such as the reaction of 1,2-diaminocyclohexane with diethyl oxalate, followed by cyclization with methyl iodide. Another method involves the reaction of 1,2,3,4-tetrahydroisoquinoline with 2,2-dimethyl-1,3-dioxane-4,6-dione, followed by cyclization with methyl iodide. These methods have been optimized to produce high yields of this compound.

Scientific Research Applications

Hexahydro-1H-7,8a-methanopyrrolo[1,2-a]pyrazine has been used as a ligand in the synthesis of metal complexes, which have been studied for their catalytic properties. It has also been used in the synthesis of organic compounds, such as pyrazinone derivatives, which have been studied for their biological activities. This compound has been used in the development of new drugs, such as antitumor and antiviral agents.